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Compound of Interest

Compound Name:
(R)-2-Isopropylamino-2-

phenylethanol

CAS No.: 112211-92-4

Cat. No.: B038876

Get Quote

This technical guide provides a comprehensive overview of the key spectroscopic data for the

chiral amino alcohol, (R)-2-isopropylamino-2-phenylethanol. Designed for researchers,

scientists, and professionals in drug development, this document delves into the nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics of this

important chiral building block. The insights provided herein are grounded in established

spectroscopic principles and data from closely related analogs, offering a robust framework for

the identification and characterization of this compound.

Introduction to (R)-2-Isopropylamino-2-
phenylethanol
(R)-2-Isopropylamino-2-phenylethanol is a chiral molecule of significant interest in the

pharmaceutical and chemical industries. Its structure, featuring both a stereocenter and

versatile functional groups (a secondary amine and a primary alcohol), makes it a valuable

precursor and chiral auxiliary in asymmetric synthesis. The enantiomeric purity of such

compounds is often critical to the efficacy and safety of the final active pharmaceutical
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ingredient. Therefore, a thorough understanding of its spectroscopic signature is paramount for

quality control and structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules,

providing detailed information about the chemical environment of individual atoms.

¹H NMR Spectroscopy: Unraveling the Proton
Environment
Theoretical Analysis and Predicted Spectrum:

The ¹H NMR spectrum of (R)-2-Isopropylamino-2-phenylethanol is predicted to exhibit

distinct signals corresponding to each unique proton in the molecule. The chemical shifts are

influenced by the electronegativity of adjacent atoms and the anisotropic effects of the phenyl

ring.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for (R)-2-Isopropylamino-2-
phenylethanol
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Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Notes

Phenyl-H 7.2 - 7.4 Multiplet
5 protons on the

aromatic ring.

CH-OH ~4.8 Doublet of doublets

Benzylic proton,

coupled to the CH₂

protons.

CH₂-N ~2.8 - 3.0 Multiplet

Diastereotopic

protons, coupled to

the benzylic proton

and the isopropyl CH.

NH Variable Broad singlet

Chemical shift is

concentration and

solvent dependent.

OH Variable Broad singlet

Chemical shift is

concentration and

solvent dependent.

Isopropyl CH ~2.7 Septet
Coupled to the six

methyl protons.

Isopropyl CH₃ ~1.1 Doublet

Two equivalent methyl

groups, coupled to the

isopropyl CH.

Analysis of the Analogous Compound: (R)-2-Amino-1-phenylethanol

Experimental data for the closely related (R)-2-amino-1-phenylethanol provides a valuable

reference. The primary difference in the spectrum of the target molecule will be the presence of

signals for the isopropyl group and the downfield shift of the protons adjacent to the nitrogen

due to the electron-donating nature of the isopropyl group.

Table 2: Experimental ¹H NMR Data for 2-Amino-1-phenylethanol[1][2]
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Protons
Experimental Chemical Shift (δ, ppm) in
D₂O

Phenyl-H 7.46

CH-OH 5.017

CH₂-NH₂ 3.316, 3.230

Note: In D₂O, the NH and OH protons are exchanged with deuterium and are typically not

observed.

Experimental Protocol: ¹H NMR Spectroscopy

A detailed methodology for acquiring a high-quality ¹H NMR spectrum is crucial for accurate

structural determination.

Diagram 1: Workflow for ¹H NMR Spectroscopy

Sample Preparation Data Acquisition Data Processing

Dissolve ~5-10 mg of sample in ~0.6 mL of deuterated solvent (e.g., CDCl₃) Add a small amount of TMS as internal standard Transfer solution to NMR tubePrepared Sample Place tube in NMR spectrometer Acquire spectrum (e.g., 400 MHz) Fourier transform the FIDRaw Data (FID) Phase and baseline correct the spectrum Integrate the signals and reference to TMS AnalysisFinal Spectrum

Click to download full resolution via product page

Caption: A typical workflow for acquiring a ¹H NMR spectrum.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
Theoretical Analysis and Predicted Spectrum:

The ¹³C NMR spectrum will show a distinct signal for each unique carbon atom in the molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts for (R)-2-Isopropylamino-2-phenylethanol
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Carbon Predicted Chemical Shift (δ, ppm)

Phenyl C (quaternary) ~140

Phenyl CH ~125-129

CH-OH ~72

CH₂-N ~58

Isopropyl CH ~49

Isopropyl CH₃ ~23

Analysis of the Analogous Compound: (R)-2-Amino-1-phenylethanol

The ¹³C NMR data for 2-amino-1-phenylethanol provides a solid foundation for interpreting the

spectrum of our target compound. The introduction of the isopropyl group will add two new

signals and cause shifts in the signals of the carbons in its vicinity.

Table 4: Experimental ¹³C NMR Data for 2-Amino-1-phenylethanol[1]

Carbon
Experimental Chemical Shift (δ, ppm) in
D₂O

Phenyl C (quaternary) 142.273

Phenyl CH 128.742, 131.735, 131.486

CH-OH 72.413

CH₂-NH₂ 48.002

Experimental Protocol: ¹³C NMR Spectroscopy

The procedure for ¹³C NMR is similar to that of ¹H NMR, but typically requires a longer

acquisition time due to the lower natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy
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IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule by measuring the absorption of infrared radiation.

Theoretical Analysis and Predicted Spectrum:

The IR spectrum of (R)-2-Isopropylamino-2-phenylethanol will display characteristic

absorption bands for its alcohol, secondary amine, and aromatic functionalities.

Table 5: Predicted IR Absorption Frequencies for (R)-2-Isopropylamino-2-phenylethanol

Functional Group Vibration
Predicted
Frequency (cm⁻¹)

Intensity

O-H (Alcohol) Stretching 3200-3600 Strong, Broad

N-H (Amine) Stretching 3300-3500
Moderate, Sharper

than O-H

C-H (Aromatic) Stretching 3000-3100 Moderate

C-H (Aliphatic) Stretching 2850-3000 Moderate

C=C (Aromatic) Stretching 1450-1600 Moderate

C-N Stretching 1000-1250 Moderate

C-O Stretching 1000-1200 Strong

Analysis of the Analogous Compound: (R)-2-Amino-1-phenylethanol

The IR spectrum of 2-amino-1-phenylethanol will be very similar to that of the target compound,

with the primary difference being the N-H stretching region. A primary amine typically shows

two N-H stretching bands, while a secondary amine shows one.

Experimental Protocol: IR Spectroscopy (KBr Pellet Method)

This method is commonly used for solid samples.

Diagram 2: Workflow for IR Spectroscopy (KBr Pellet)
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Sample Preparation Pellet Formation Data Acquisition

Grind ~1-2 mg of sample with ~100-200 mg of dry KBr powder in an agate mortar Transfer powder to a pellet pressHomogeneous Mixture Apply pressure to form a transparent disk Place pellet in the IR spectrometerTransparent Pellet Acquire the IR spectrum AnalysisFinal Spectrum

Click to download full resolution via product page

Caption: A standard procedure for obtaining an IR spectrum using the KBr pellet method.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity.

Theoretical Analysis and Predicted Fragmentation Pattern:

For (R)-2-Isopropylamino-2-phenylethanol (Molecular Weight: 179.26 g/mol ), the electron

ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 179. The

fragmentation is likely to be dominated by cleavages adjacent to the functional groups.

Key Predicted Fragments:

m/z = 107: Loss of the isopropylamino-ethene radical (•CH(CH₃)₂NHCH₂•) via benzylic

cleavage. This is often a prominent peak for phenylethanol derivatives.

m/z = 72: The isopropylaminomethyl cation ([CH₂(NH)CH(CH₃)₂]⁺) formed by cleavage of

the C-C bond between the phenyl group and the benzylic carbon.

m/z = 44: The iminium ion ([CH₂=NHCH(CH₃)₂]⁺) resulting from α-cleavage at the nitrogen

atom.

Analysis of Related Compounds:

The fragmentation of phenethylamines often involves the loss of the amine-containing side

chain, leading to a stable benzylic or tropylium cation. Alpha-cleavage next to the nitrogen is

also a common and characteristic fragmentation pathway for amines.
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Experimental Protocol: Mass Spectrometry (Electron Ionization)

Diagram 3: Workflow for Mass Spectrometry (EI)

Sample Introduction Ionization Mass Analysis Detection

Introduce a small amount of sample into the high vacuum of the mass spectrometer Bombard sample with high-energy electrons (70 eV)Vaporized Sample to form a molecular ion (M⁺) Accelerate ions into a mass analyzerIons & Fragments Separate ions based on their mass-to-charge ratio (m/z) Ions strike a detectorSeparated Ions generating a signal proportional to their abundance AnalysisMass Spectrum

Click to download full resolution via product page

Caption: A simplified workflow for obtaining a mass spectrum via electron ionization.

Conclusion
This technical guide provides a detailed spectroscopic framework for the characterization of

(R)-2-isopropylamino-2-phenylethanol. By combining predictive analysis with experimental

data from a close structural analog, researchers and scientists are equipped with the

necessary information to confidently identify and assess the purity of this valuable chiral

compound. The provided protocols and workflows serve as a practical reference for obtaining

high-quality spectroscopic data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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